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Compound of Interest

Compound Name: 4-Fluorobenzoic acid-13C6

Cat. No.: B15143548 Get Quote

This technical guide provides a comprehensive overview of the safety data for 4-Fluorobenzoic

acid-¹³C₆, intended for researchers, scientists, and professionals in drug development. Given

the limited availability of a specific Safety Data Sheet (SDS) for the ¹³C₆ isotopically labeled

version, this document extrapolates critical safety information from the well-documented SDS

of the unlabeled 4-Fluorobenzoic acid and available data for similar labeled compounds.

Section 1: Chemical and Physical Properties
4-Fluorobenzoic acid-¹³C₆ is a stable, isotopically labeled form of 4-Fluorobenzoic acid. While

specific physical and chemical data for the ¹³C₆ variant are not extensively published, the

properties are expected to be nearly identical to the unlabeled compound.
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Property Value Source

Chemical Formula ¹³C₆C₁H₅FO₂ [1]

Molecular Weight ~146.07 g/mol [1]

Appearance
Off-white to yellow

powder/solid
[2][3]

Melting Point 182-187 °C [2][3][4][5][6]

Boiling Point No information available [2]

Solubility

Soluble in alcohol, hot water,

methanol, and ether. Very

slightly soluble in cold water.

[4]

Odor Odorless to aromatic [2][3]

Section 2: Hazard Identification and Classification
Based on available data for closely related compounds, 4-Fluorobenzoic acid-¹³C₆ is classified

as hazardous. The primary hazards are associated with oral toxicity and serious eye damage.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed

Serious Eye Damage

(Category 1) / Eye

Irritation (Category 2)

GHS07 Danger/Warning

H318: Causes serious

eye damage / H319:

Causes serious eye

irritation

Skin Irritation

(Category 2)
GHS07 Warning

H315: Causes skin

irritation

Specific target organ

toxicity — single

exposure (Respiratory

system)

GHS07 Warning
H335: May cause

respiratory irritation

Note: Classifications are based on data for 4-Fluorobenzoic acid and 4-Fluorobenzoic acid-

α-13C-2,3,5,6-d4.[2][5][6][7][8]

Section 3: Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure

laboratory safety.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following diagram outlines the

recommended PPE.
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Recommended Personal Protective Equipment

Eye Protection
(Safety glasses, chemical goggles)

Hand Protection
(Protective gloves)

Body Protection
(Lab coat, protective clothing)

Respiratory Protection
(Dust mask, respirator if dust is generated)

Click to download full resolution via product page

Caption: Recommended PPE for handling 4-Fluorobenzoic acid-¹³C₆.

Storage
Storage Condition Recommendation

Container Store in a tightly closed container.

Environment Store in a cool, dry, well-ventilated area.[3][9]

Incompatibilities
Keep away from strong oxidizing agents and

bases.[2][9]

Section 4: First-Aid Measures
In case of exposure, follow these first-aid protocols.
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Routes of Exposure & Immediate Actions

First-Aid Procedures

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Wash immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Do NOT induce vomiting.
Rinse mouth and drink 2-4 cupfuls of water.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid workflow for exposure to 4-Fluorobenzoic acid-¹³C₆.

Section 5: Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Ventilate the area.

Wear appropriate personal protective equipment (PPE).[10]

Avoid generating dust.[9]

For small spills: Use a vacuum or sweep up the material and place it into a suitable, labeled

disposal container.[9]

For large spills: Mark out the contaminated area and prevent access to unauthorized

personnel.[3]
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Cleanup: Clean the spill area thoroughly.

Disposal: Dispose of the waste in accordance with local, regional, and national regulations.

[10]

Section 6: Toxicological Information
The toxicological properties of 4-Fluorobenzoic acid-¹³C₆ have not been fully investigated. The

information below is based on the unlabeled compound.

Exposure Route Symptoms

Inhalation

Causes respiratory tract irritation, which may

include coughing and a feeling of tightness in

the chest.[3][9]

Skin Contact
Causes skin irritation, which may include

redness.[2][3][9]

Eye Contact

Causes serious eye irritation or damage, which

may include redness and profuse watering.[2][3]

[9]

Ingestion

Harmful if swallowed. May cause

gastrointestinal irritation with nausea, vomiting,

and diarrhea.[8][9]

No data is available on carcinogenicity, mutagenicity, or reproductive effects.[2][9]

Section 7: Fire-Fighting Measures
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Property Recommendation

Extinguishing Media
Use water spray, dry chemical, carbon dioxide,

or appropriate foam.[2][9]

Specific Hazards

In a fire, irritating and highly toxic gases may be

generated, including carbon monoxide, carbon

dioxide, and hydrogen fluoride.[2][9]

Protective Equipment
Wear a self-contained breathing apparatus

(SCBA) and full protective gear.[2][9]

Section 8: Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste. Disposal must be in accordance with local, regional, and national hazardous

waste regulations to ensure complete and accurate classification.[2] Do not empty into drains.

[2]

This guide is intended to provide a summary of the available safety information. Always refer to

the most current Safety Data Sheet provided by the supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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